Cas no 13205-50-0 (4-(propan-2-ylsulfanyl)benzoic acid)

• Product Name: 4-(propan-2-ylsulfanyl)benzoic acid
• CAS No: 13205-50-0
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 4583894
• PubChem ID: 16788363
• Update Time: 2025-05-21

4-(propan-2-ylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(isopropylthio)benzoic acid
• 4-(Isopropylsulfanyl)benzoic acid
• 4-propan-2-ylsulfanylbenzoic acid
• 4-(propan-2-ylsulfanyl)benzoic acid
• AT24961
• 13205-50-0
• F2146-0640
• EN300-45551
• Z228030824
• NCGC00339280-01
• 4-(isopropylthio)benzoicacid
• SCHEMBL1021140
• Benzoic acid, 4-[(1-methylethyl)thio]-
• CPQZLTQBBLQRIN-UHFFFAOYSA-N
• BS-30648
• AB01331793-02
• AKOS000143043

• Inchi： 1S/C10H12O2S/c1-7(2)13-9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： CPQZLTQBBLQRIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6

Additional information on 4-(propan-2-ylsulfanyl)benzoic acid

4-(Propan-2-ylsulfanyl)benzoic Acid: A Comprehensive Overview

4-(Propan-2-ylsulfanyl)benzoic acid (CAS No. 13205-50-0) is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, also known as isopropyl mercaptobenzoic acid, belongs to the class of benzoic acids with a sulfur-containing substituent. Its structure consists of a benzoic acid moiety substituted with an isopropylthio group, which imparts distinctive chemical and physical characteristics.

The synthesis of 4-(propan-2-ylsulfanyl)benzoic acid typically involves the reaction of benzene derivatives with thiol groups under specific conditions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for various industrial and research applications. The compound's stability and reactivity make it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

One of the most notable applications of 4-(propan-2-ylsulfanyl)benzoic acid is in the development of biologically active molecules. Researchers have explored its potential as a building block for constructing complex molecules with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for drug development.

Moreover, 4-(propan-2-ylsulfanyl)benzoic acid has been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in catalysis, gas storage, and sensing technologies.

In terms of environmental impact, recent studies have focused on the degradation pathways of 4-(propan-2-ylsulfanyl)benzoic acid under various conditions. Understanding its biodegradation mechanisms is crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

The growing interest in 4-(propan-2-ylsulfanyl)benzoic acid can also be attributed to its role in analytical chemistry. Its unique spectroscopic properties make it a useful standard for calibrating instruments used in UV-vis spectroscopy and chromatographic analyses.

In conclusion, 4-(propan-2-ylsulfanyl)benzoic acid (CAS No. 13205-50-0) is a versatile compound with a wide range of applications across multiple disciplines. Its continued exploration in research and development promises to unlock new opportunities for innovation in pharmaceuticals, materials science, and environmental chemistry.